Cas no 1155075-34-5 (4-HYDRAZINYL-N,N-DIMETHYLPYRIDINE-2-CARBOXAMIDE)

4-HYDRAZINYL-N,N-DIMETHYLPYRIDINE-2-CARBOXAMIDE is a pyridine-based hydrazine derivative with potential applications in pharmaceutical and chemical synthesis. Its structure features a hydrazinyl substituent at the 4-position and a dimethylcarboxamide group at the 2-position, offering reactivity for further functionalization. This compound may serve as a versatile intermediate in the development of bioactive molecules, particularly in medicinal chemistry for targeting specific enzymatic pathways. The presence of both hydrazine and amide functionalities enhances its utility in condensation and nucleophilic substitution reactions. Its stability under standard conditions and compatibility with common solvents make it suitable for laboratory-scale and industrial applications. Further research may explore its role in catalysis or as a ligand in coordination chemistry.

4-HYDRAZINYL-N,N-DIMETHYLPYRIDINE-2-CARBOXAMIDE structure

1155075-34-5 structure

Product Name:4-HYDRAZINYL-N,N-DIMETHYLPYRIDINE-2-CARBOXAMIDE

CAS No:1155075-34-5

MF:C₈H₁₂N₄O

MW:180.207080841064

MDL:MFCD12189429

CID:5242591

Update Time:2025-06-13

4-HYDRAZINYL-N,N-DIMETHYLPYRIDINE-2-CARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

- 2-Pyridinecarboxamide, 4-hydrazinyl-N,N-dimethyl-
- 4-HYDRAZINYL-N,N-DIMETHYLPYRIDINE-2-CARBOXAMIDE
- MDL： MFCD12189429
- Inchi： 1S/C8H12N4O/c1-12(2)8(13)7-5-6(11-9)3-4-10-7/h3-5H,9H2,1-2H3,(H,10,11)
- InChI Key： BXSAGAVYCOUNOA-UHFFFAOYSA-N
- SMILES： C1(C(N(C)C)=O)=NC=CC(NN)=C1

4-HYDRAZINYL-N,N-DIMETHYLPYRIDINE-2-CARBOXAMIDE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-272255-1.0g	4-HYDRAZINYL-N,N-DIMETHYLPYRIDINE-2-CARBOXAMIDE	1155075-34-5	1.0g	$574.0	2023-03-01
Enamine	EN300-272255-2.5g	4-HYDRAZINYL-N,N-DIMETHYLPYRIDINE-2-CARBOXAMIDE	1155075-34-5	2.5g	$1189.0	2023-09-10
Enamine	EN300-272255-5.0g	4-HYDRAZINYL-N,N-DIMETHYLPYRIDINE-2-CARBOXAMIDE	1155075-34-5	5.0g	$1507.0	2023-03-01
Enamine	EN300-272255-10.0g	4-HYDRAZINYL-N,N-DIMETHYLPYRIDINE-2-CARBOXAMIDE	1155075-34-5	10.0g	$1895.0	2023-03-01
Enamine	EN300-272255-1g	4-HYDRAZINYL-N,N-DIMETHYLPYRIDINE-2-CARBOXAMIDE	1155075-34-5	1g	$574.0	2023-09-10
Enamine	EN300-272255-5g	4-HYDRAZINYL-N,N-DIMETHYLPYRIDINE-2-CARBOXAMIDE	1155075-34-5	5g	$1507.0	2023-09-10
Enamine	EN300-272255-10g	4-HYDRAZINYL-N,N-DIMETHYLPYRIDINE-2-CARBOXAMIDE	1155075-34-5	10g	$1895.0	2023-09-10

4-HYDRAZINYL-N,N-DIMETHYLPYRIDINE-2-CARBOXAMIDE Related Literature

1. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
2. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
3. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
4. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
5. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110

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Additional information on 4-HYDRAZINYL-N,N-DIMETHYLPYRIDINE-2-CARBOXAMIDE

Comprehensive Overview of 4-HYDRAZINYL-N,N-DIMETHYLPYRIDINE-2-CARBOXAMIDE (CAS No. 1155075-34-5): Properties, Applications, and Research Insights

4-HYDRAZINYL-N,N-DIMETHYLPYRIDINE-2-CARBOXAMIDE (CAS No. 1155075-34-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This pyridine-based derivative features a hydrazinyl functional group and a dimethylcarboxamide moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS registry number (1155075-34-5) ensures precise identification in scientific databases, aligning with the growing demand for high-purity chemical intermediates in drug discovery.

In recent years, the compound has been explored for its potential in kinase inhibition and enzyme modulation, topics frequently searched in AI-driven drug development platforms. Researchers are particularly interested in its role as a building block for heterocyclic compounds, a trending topic in medicinal chemistry forums. The hydrazine component also opens avenues for click chemistry applications, a technique widely discussed in bioconjugation studies and nanomaterial functionalization.

The physicochemical properties of 4-HYDRAZINYL-N,N-DIMETHYLPYRIDINE-2-CARBOXAMIDE contribute to its solubility in polar solvents, a feature critical for high-throughput screening (HTS) workflows. This aligns with industry demands for drug-like molecules with improved ADMET profiles (Absorption, Distribution, Metabolism, Excretion, and Toxicity), a hot topic in computational chemistry circles. Analytical techniques like HPLC-MS and NMR spectroscopy are typically employed to validate its purity, addressing the quality control concerns prevalent in GMP-compliant synthesis.

From an SEO perspective, queries such as "pyridine-2-carboxamide derivatives uses" and "CAS 1155075-34-5 suppliers" reflect commercial interest. The compound’s relevance to cancer research (e.g., tyrosine kinase inhibitors) and neurodegenerative disease studies further enhances its visibility in academic search engines. Notably, its molecular weight (195.22 g/mol) and hydrogen bond donor/acceptor count make it a candidate for fragment-based drug design, a methodology dominating pharmaceutical patent literature.

Environmental and regulatory aspects of 4-HYDRAZINYL-N,N-DIMETHYLPYRIDINE-2-CARBOXAMIDE are also frequently discussed. Its biodegradability and ecotoxicological data remain areas of active investigation, responding to the green chemistry movement. Laboratories emphasize sustainable synthesis routes for such intermediates, coinciding with searches for "eco-friendly chemical processes" and "reagent recycling."

In conclusion, 4-HYDRAZINYL-N,N-DIMETHYLPYRIDINE-2-CARBOXAMIDE (CAS No. 1155075-34-5) exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its applications span drug discovery, material science, and catalysis, making it a compound of enduring relevance. As AI-assisted molecular design advances, the demand for such tailor-made intermediates is projected to rise, solidifying its position in innovation-driven markets.